Cas no 946356-15-6 (N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide)

• Product Name: N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide
• CAS No: 946356-15-6
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5932480
• PubChem ID: 16932544
• Update Time: 2025-10-29

N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide
• Ethanediamide, N1-1,3-benzodioxol-5-yl-N2-[2-(hexahydro-1H-azepin-1-yl)-2-(3-thienyl)ethyl]-
• N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(benzo[d][1,3]dioxol-5-yl)oxalamide
• 946356-15-6
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(1,3-benzodioxol-5-yl)oxamide
• AKOS024646147
• F2392-1453
• N'-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-N-(2H-1,3-benzodioxol-5-yl)ethanediamide

• Inchi： 1S/C21H25N3O4S/c25-20(21(26)23-16-5-6-18-19(11-16)28-14-27-18)22-12-17(15-7-10-29-13-15)24-8-3-1-2-4-9-24/h5-7,10-11,13,17H,1-4,8-9,12,14H2,(H,22,25)(H,23,26)
• InChI Key： CPMIVAALUXGRKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)C(NCC(N1CCCCCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• pka: 10.57±0.20(Predicted)

Additional information on N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide

Professional Introduction to N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide (CAS No. 946356-15-6)

N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 946356-15-6, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide is characterized by the presence of several key functional groups. The azepan-1-yl moiety contributes to the compound's solubility and bioavailability, while the thiophen-3-yl group introduces a heterocyclic framework that is known to interact favorably with biological targets. Additionally, the 2H-1,3-benzodioxol-5-yl substituent adds another layer of complexity, potentially enhancing the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies suggest that N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)ethanediamide may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. This finding is particularly intriguing given the increasing interest in developing novel anti-inflammatory agents that can modulate these pathways without significant side effects.

The synthesis of this compound presents a formidable challenge due to its intricate structure. However, recent improvements in synthetic methodologies have made it possible to produce N'-2-(azepan-1-ylyl)-2-(thiophen)-3-yethyl-N-(2H--benzodioxol--5--y]ethanediamide on a larger scale. These advancements have not only facilitated further mechanistic studies but also opened up new avenues for exploring its potential applications in medicinal chemistry.

In vitro studies have demonstrated that N'-2-(azepan--1--ylyl)-2(-thiophen--3--yethyl)-N(--)benzodioxol--5--y]ethanediamide exhibits promising activity against several disease-related targets. For instance, preliminary data indicate that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells. This potential application aligns well with the broader goal of developing targeted therapies that can selectively inhibit pathological processes while minimizing harm to healthy tissues.

The pharmacokinetic properties of N'-2(azepan--1--ylyl)--(thiophen--3--yethyl)--N(--)benzodioxol--5--y]ethanediamide are also being actively investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and safety profile. Initial pharmacokinetic studies suggest that the compound has a reasonable bioavailability and moderate metabolic clearance, which are favorable characteristics for further development as a drug candidate.

One of the most exciting aspects of N'-2(azepan--1--ylyl)--(thiophen--3--yethyl)--N(--)benzodioxol--5--y]ethanediamide is its potential for structural diversification. By modifying various functional groups within its molecular framework, researchers can generate a library of derivatives with tailored biological activities. This approach allows for the systematic optimization of key pharmacological properties, such as potency, selectivity, and pharmacokinetic behavior.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like N'-2(azepan--1--ylyl)--(thiophen--3-yethyl)--N(--)benzodioxol---5---y]ethanediamide. These technologies enable researchers to predict the binding affinity and toxicity profiles of compounds before they are synthesized, thereby saving valuable time and resources. As a result, N'-2(azepan---1---ylyl)--(thiophen---3---yethyl)--N(--benzodioxol---5---y]ethanediamide is now being evaluated using these cutting-edge tools to further refine its development pathway.

The future prospects for N'-2(azepan---1---ylyl)--(thiophen---3-yethyl)--N(--benzodioxol---5-y]ethanediamide are bright, particularly as more data becomes available from ongoing preclinical studies. These studies will provide critical insights into its mechanism of action, therapeutic potential, and safety profile. If successful in human trials, this compound could represent a significant advancement in the treatment of various diseases.

In conclusion, N'-2(azepan---1-ylyl)--(thiophen---3-yethyl)--N(--benzodioxol---5-y]ethanediamide (CAS No. 94635615) is a highly promising compound with unique structural features and potential biological activities. Its investigation represents an exciting frontier in pharmaceutical chemistry and drug discovery. As research continues to uncover new insights into its properties and applications, this compound holds great promise for improving human health and well-being.